Cas no 1361602-70-1 (3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine)

• Product Name: 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine
• CAS No: 1361602-70-1
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923577
• Update Time: 2025-05-24

3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-11-3-1-7(13(20)15(11)22)9-5-25-6-10(17(9)24)8-2-4-12(19)16(23)14(8)21/h1-6H
• InChI Key： LSTBVTCFYCBDLP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=1F)C1C=CC(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine

Introduction to 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine (CAS No. 1361602-70-1)

3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine, with the chemical identifier CAS No. 1361602-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, a subgroup known for its versatile applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of multiple chlorine substituents and a fluorine atom, contribute to its distinct reactivity and potential utility in synthetic chemistry.

The synthesis of 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The process typically begins with the functionalization of a pyridine core, followed by the introduction of chlorine atoms at the 2, 3, and 4 positions of the phenyl rings. The subsequent addition of a fluorine atom at the 4-position further enhances the molecule's electronic properties, making it a valuable intermediate in the development of more complex structures.

One of the most compelling aspects of 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine is its role as a building block in drug discovery. Researchers have leveraged its scaffold to develop novel compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in creating kinase inhibitors, which are critical in treating various diseases, including cancer. The halogenated aromatic rings in this compound provide excellent binding interactions with biological targets, enhancing the efficacy of drug candidates.

Recent advancements in computational chemistry have further illuminated the potential of 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine. Molecular modeling studies suggest that this compound can be engineered to exhibit specific pharmacokinetic properties, such as improved solubility and bioavailability. These insights are particularly valuable for optimizing drug formulations and improving patient outcomes.

The agrochemical industry has also shown interest in CAS No. 1361602-70-1 due to its structural similarity to known pesticides and herbicides. By modifying its chemical framework, researchers aim to develop next-generation agrochemicals that are more effective against pests while minimizing environmental impact. This aligns with global efforts to promote sustainable agriculture and reduce reliance on traditional chemical solutions.

From a synthetic chemistry perspective, 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine serves as a fascinating model for studying halogen bond interactions. These interactions are increasingly recognized as important factors in molecular recognition and drug design. By understanding how chlorine and fluorine atoms influence the behavior of this compound, scientists can develop better strategies for designing molecules with enhanced binding affinity and selectivity.

The industrial production of CAS No. 1361602-70-1 is another area where innovation is ongoing. Manufacturers are exploring greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. Such efforts not only make the production process more sustainable but also lower costs associated with manufacturing complex organic compounds.

Future research directions for 3,5-Bis(2,3,4-trichlorophenyl)-4-fluoropyridine may include exploring its potential in materials science. Halogenated pyridines are known to exhibit interesting electronic properties when incorporated into organic semiconductors or liquid crystals. By investigating these properties further， scientists could uncover new applications for this compound beyond pharmaceuticals and agrochemicals.

In conclusion,CAS No. 1361602-70-1 represents a significant compound with broad applications across multiple scientific disciplines。 Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine、agriculture，and materials science。 As our understanding of this molecule continues to grow， so too will its potential contributions to science and industry。